3-amino-N-(3,5-dimethoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 6-amino-N-(3,5-dimethoxyphenyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C21H23N3O3S/c1-26-14-9-13(10-15(11-14)27-2)23-20(25)19-18(22)16-8-12-6-4-3-5-7-17(12)24-21(16)28-19/h8-11H,3-7,22H2,1-2H3,(H,23,25)
• InChI Key: WNGVQYOMXAFQHO-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)NC(=O)C2=C(C3=CC4=C(CCCCC4)N=C3S2)N)OC
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2=C(C3=C(S2)N=C4CCCCCC4=C3)N)OC

Description

3-amino-N-(3,5-dimethoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is a chemical compound that has gained attention in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-amino-N-(3,5-dimethoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins that are involved in inflammation and tumor growth. It has also been found to have an effect on neurotransmitters in the brain, which may contribute to its potential use in treating neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 3-amino-N-(3,5-dimethoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide can have various biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and improve glucose tolerance in diabetic rats. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-amino-N-(3,5-dimethoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties, as well as potential use in treating neurological disorders. However, one limitation is that the mechanism of action is not fully understood, which may hinder further development and use of the compound.

Future Directions

There are several future directions for the study of 3-amino-N-(3,5-dimethoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide. One direction is to further investigate its potential therapeutic applications, particularly in treating neurological disorders. Another direction is to study the mechanism of action in more detail, which may lead to the development of more effective drugs based on this compound. Additionally, further research is needed to determine the safety and toxicity of the compound, as well as its potential side effects.

Synthesis Methods

The synthesis of 3-amino-N-(3,5-dimethoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide involves the reaction of 3,5-dimethoxyphenylacetonitrile with 2-aminothiophenol in the presence of sodium ethoxide. The resulting product is then treated with acetic anhydride to obtain the final compound. This synthesis method has been reported to produce a high yield of the compound.

Scientific Research Applications

3-amino-N-(3,5-dimethoxyphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. In addition, it has been studied for its potential use in treating neurological disorders such as Alzheimer's and Parkinson's disease.